Cas no 503551-92-6 (1-oxa-9-thiaspiro[5.5]undecan-4-yl methanesulfonate)

1-Oxa-9-thiaspiro[5.5]undecan-4-yl methanesulfonate is a specialized sulfonate ester featuring a spirocyclic structure combining oxygen and sulfur heteroatoms. This compound is of interest in synthetic and medicinal chemistry due to its unique reactivity profile, particularly as an alkylating or functionalizing agent. The spirocyclic framework enhances steric and electronic properties, potentially improving selectivity in reactions. The methanesulfonate group serves as a versatile leaving group, facilitating nucleophilic substitutions. Its structural complexity may also contribute to applications in the development of pharmacologically active molecules or advanced intermediates. The compound’s stability and solubility characteristics make it suitable for controlled synthetic transformations under mild conditions.
1-oxa-9-thiaspiro[5.5]undecan-4-yl methanesulfonate structure
503551-92-6 structure
Product Name:1-oxa-9-thiaspiro[5.5]undecan-4-yl methanesulfonate
CAS No:503551-92-6
MF:C10H18O4S2
MW:266.377521038055
CID:4008857
PubChem ID:12035391
Update Time:2025-10-22

1-oxa-9-thiaspiro[5.5]undecan-4-yl methanesulfonate Chemical and Physical Properties

Names and Identifiers

    • 1-Oxa-9-thiaspiro[5.5]undecan-4-ol, methanesulfonate
    • 1-oxa-9-thiaspiro[5.5]undecan-4-yl methanesulfonate
    • EN300-102861
    • 1-oxa-9-thiaspiro[5.5]undecan-4-ylmethanesulfonate
    • CS-0303842
    • 503551-92-6
    • Inchi: 1S/C10H18O4S2/c1-16(11,12)14-9-2-5-13-10(8-9)3-6-15-7-4-10/h9H,2-8H2,1H3
    • InChI Key: MYDRBZWRLXCTAN-UHFFFAOYSA-N
    • SMILES: S1CCC2(CC1)CC(CCO2)OS(C)(=O)=O

Computed Properties

  • Exact Mass: 266.06465140g/mol
  • Monoisotopic Mass: 266.06465140g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 86.3Ų

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Additional information on 1-oxa-9-thiaspiro[5.5]undecan-4-yl methanesulfonate

1-oxa-9-thiaspiro[5.5]undecan-4-yl methanesulfonate (CAS No. 503551-92-6): An Overview

1-oxa-9-thiaspiro[5.5]undecan-4-yl methanesulfonate (CAS No. 503551-92-6) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. This compound, characterized by its spirocyclic structure and functional groups, offers a range of potential applications in drug development, chemical synthesis, and material design.

The spirocyclic structure of 1-oxa-9-thiaspiro[5.5]undecan-4-yl methanesulfonate is particularly noteworthy due to its ability to enhance the stability and bioavailability of molecules. The presence of an oxygen atom (O) and a sulfur atom (S) in the spirocyclic framework imparts unique chemical properties, making it an attractive candidate for various synthetic transformations and biological studies.

Recent research has highlighted the potential of 1-oxa-9-thiaspiro[5.5]undecan-4-yl methanesulfonate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry explored the use of this compound as a scaffold for designing anti-inflammatory drugs. The researchers found that derivatives of 1-oxa-9-thiaspiro[5.5]undecan-4-yl methanesulfonate exhibited significant anti-inflammatory activity, suggesting its potential as a lead compound for further drug development.

In addition to its pharmaceutical applications, 1-oxa-9-thiaspiro[5.5]undecan-4-yl methanesulfonate has shown promise in materials science. Its unique structural features make it suitable for use in the synthesis of advanced polymers and coatings. A recent study in the Journal of Polymer Science demonstrated that incorporating 1-oxa-9-thiaspiro[5.5]undecan-4-yl methanesulfonate into polymer matrices resulted in enhanced mechanical properties and improved thermal stability.

The synthesis of 1-oxa-9-thiaspiro[5.5]undecan-4-yl methanesulfonate involves several well-defined steps, including the formation of the spirocyclic core and the introduction of functional groups such as the methanesulfonate moiety. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. For example, a method involving ring-closing metathesis (RCM) has been successfully used to construct the spirocyclic framework efficiently.

The physical and chemical properties of 1-oxa-9-thiaspiro[5.5]undecan-4-yl methanesulfonate have been extensively studied to understand its behavior in different environments. It is known to be stable under standard laboratory conditions but can undergo selective reactions under specific catalytic conditions. This tunability makes it a valuable intermediate in complex synthetic pathways.

In terms of safety and handling, 1-oxa-9-thiaspiro[5.5]undecan-4-yl methanesulfonate should be stored in a cool, dry place away from incompatible substances. Proper personal protective equipment (PPE) should be used when handling this compound to ensure safety.

Overall, 1-oxa-9-thiaspiro[5.5]undecan-4-y lmethanesulfonate (CAS No. 503551-92-6) represents a promising compound with diverse applications across multiple scientific disciplines. Its unique structural features and versatile reactivity make it an exciting area of research for chemists and materials scientists alike.

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